Biotin-PEG3-SS-azide
Overview
Description
Biotin-PEG3-SS-azide is a Biotinylating reagent and PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates (ADCs).
Scientific Research Applications
Biomolecular Surface Engineering
Biotin-PEG3-SS-azide is utilized for the rapid modification of thrombomodulin with alkylamine derivatives including azide and biotin. This modification is crucial for immobilizing azido-thrombomodulin on sterilized commercial ePTFE vascular grafts, which demonstrated superior thromboresistance compared to heparin-coated grafts in a primate model of acute graft thrombosis (Qu et al., 2014).
Bioconjugation in Polymeric Micelles
In a study by Wang et al., azido-containing amphiphilic triblock copolymers were self-assembled into spherical micelles, with azide groups at the hydrophobic/hydrophilic interface. Biotin was conjugated to these micelles via in situ click chemistry, highlighting the role of biotin-PEG3-SS-azide in creating functional interfaces for bioconjugation applications (Wang et al., 2009).
Universal Gold Nanoparticle Probes
Biotin-PEG3-SS-azide was utilized in synthesizing novel biotin-polyethylene glycol gold nanoparticle probes, which served as universal constructs for the detection of various biomarkers. These probes significantly contributed to sensitive detection of biomarker targets such as nucleic acids and proteins, suggesting their potential in diagnostic platforms and disease management (Scott et al., 2017).
Polymeric Biomimetic Surfaces
The synthesis of degradable polymer PLA-PEG-biotin, which includes biotin-PEG3-SS-azide, offers protein-resistant properties and facilitates rapid surface engineering in aqueous media. This approach is instrumental in creating biomimetic surfaces based on biomolecular interactions, especially between biotin and avidin (Salem et al., 2001).
Cancer-Targeted Intracellular Drug Delivery
Biotin-PEG3-SS-azide is pivotal in designing multifunctional polymeric micelles aimed at selectively eliminating cancer cells. These micelles, incorporating biotin-PEG3-SS-azide, enhance cancer cell uptake through receptor-mediated endocytosis and respond to cancer cell-specific stimuli for targeted drug release, thus inducing apoptosis in a targeted manner (Chen et al., 2015).
properties
Molecular Formula |
C27H48N8O7S3 |
|---|---|
Molecular Weight |
692.91 |
IUPAC Name |
5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[2-[3-[2-[[3-(3-azidopropylamino)-3-oxopropyl]disulfanyl]ethylamino]-3-oxopropoxy]ethoxy]ethoxy]ethyl]pentanamide |
InChI |
InChI=1S/C27H48N8O7S3/c28-35-32-9-3-8-29-25(38)7-18-44-45-19-11-31-24(37)6-12-40-14-16-42-17-15-41-13-10-30-23(36)5-2-1-4-22-26-21(20-43-22)33-27(39)34-26/h21-22,26H,1-20H2,(H,29,38)(H,30,36)(H,31,37)(H2,33,34,39)/t21-,22-,26-/m0/s1 |
InChI Key |
FVMIKTRZXCSAEY-MCEYFSPLSA-N |
SMILES |
C1C2C(C(S1)CCCCC(=O)NCCOCCOCCOCCC(=O)NCCSSCCC(=O)NCCCN=[N+]=[N-])NC(=O)N2 |
Appearance |
Solid powder |
Purity |
>95% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Biotin-PEG3-SS-azide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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